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Compound of Interest

Compound Name: 3-Iodophenylacetic acid

Cat. No.: B158595 Get Quote

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and experimental details of 3-Iodophenylacetic acid, tailored for researchers, scientists, and

professionals in drug development.

Core Properties of 3-Iodophenylacetic Acid
3-Iodophenylacetic acid is a substituted aromatic carboxylic acid. Its fundamental chemical

data are summarized below.

Property Value References

Molecular Formula C₈H₇IO₂ [1][2][3]

Molecular Weight 262.04 g/mol [2][4]

CAS Number 1878-69-9 [1][2][4]

Appearance
White to light yellow crystalline

powder
[3]

Melting Point 127-131 °C [1][3][4]

Linear Formula IC₆H₄CH₂CO₂H [4]

SMILES O=C(O)CC1=CC=CC(I)=C1 [2]
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Experimental Protocols
Synthesis of 3-Iodophenylacetic Acid from 2-(3-
iodophenyl)acetonitrile
A common and effective method for the synthesis of 3-Iodophenylacetic acid is through the

hydrolysis of 2-(3-iodophenyl)acetonitrile.[1]

Materials:

2-(3-iodophenyl)acetonitrile (0.2 g)

1.0 M aqueous sodium hydroxide (NaOH) solution (1.0 mL)

1.0 M hydrochloric acid (HCl) solution

Ether

Distilled water

Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

Reaction Setup: In a round-bottom flask, dissolve 0.2 g of 2-(3-iodophenyl)acetonitrile in 1.0

mL of a 1.0 M aqueous sodium hydroxide solution.[1]

Hydrolysis: Heat the reaction mixture to reflux and maintain for 4 hours.[1]

Extraction (1): After cooling, extract the aqueous phase with ether to remove any unreacted

starting material or non-acidic impurities.[1]

Acidification: Acidify the aqueous phase with a 1.0 M hydrochloric acid solution until the pH is

less than 7.[1]

Extraction (2): Perform another extraction of the acidified aqueous phase with ether.[1]
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Washing and Drying: Combine the organic phases from the second extraction, wash with

distilled water, and dry over anhydrous sodium sulfate.[1]

Isolation: Remove the desiccant by filtration and concentrate the filtrate under reduced

pressure to yield the final product, 3-Iodophenylacetic acid.[1]

Yield: This procedure typically results in a yield of approximately 83% (0.17 g).[1]

Visualized Experimental Workflow
The following diagram illustrates the key stages in the synthesis of 3-Iodophenylacetic acid
as detailed in the experimental protocol.
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Synthesis Workflow for 3-Iodophenylacetic Acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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